Cas no 2228754-95-6 (2-fluoro-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-ol)

• Product Name: 2-fluoro-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-ol
• CAS No: 2228754-95-6
• MF: C₈H₁₂FNOS
• MW: 189.25038433075
• CID: 6318315
• PubChem ID: 165611421
• Update Time: 2025-10-18

2-fluoro-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-ol
• 2-fluoro-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-ol
• EN300-1748791
• 2228754-95-6

• Inchi： 1S/C8H12FNOS/c1-5(2)8-10-6(4-12-8)7(11)3-9/h4-5,7,11H,3H2,1-2H3
• InChI Key： AQYWSWPJYKDUQX-UHFFFAOYSA-N
• SMILES： S1C=C(C(CF)O)N=C1C(C)C

Computed Properties

• Exact Mass: 189.06236334g/mol
• Monoisotopic Mass: 189.06236334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-fluoro-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-ol

Comprehensive Overview of 2-fluoro-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-ol (CAS No. 2228754-95-6)

2-fluoro-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-ol (CAS No. 2228754-95-6) is a fluorinated thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular structure combines a thiazole ring with a fluoroethanol moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

The synthetic pathways for 2-fluoro-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-ol often involve multi-step reactions, including halogenation and cyclization techniques. Its physicochemical properties, such as solubility and stability under varying pH conditions, are critical for formulation development. Recent studies highlight its role as a building block for kinase inhibitors, a hot topic in oncology research, where targeted therapies dominate clinical pipelines. This aligns with frequent search queries like "fluorinated thiazole applications" and "CAS 2228754-95-6 uses," reflecting growing industrial demand.

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In agrochemical contexts, 2-fluoro-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-ol serves as a precursor for pesticide intermediates, tapping into the global push for low-toxicity crop solutions. Patent analyses reveal its inclusion in formulations targeting resistant pests, a pressing concern in farming communities. This connects with trending queries like "thiazole-based pesticides" and "CAS 2228754-95-6 suppliers," underscoring its commercial relevance.

To enhance readability, this overview integrates user-centric FAQs, such as "How is CAS 2228754-95-6 stored?" (recommended: inert atmosphere, -20°C) and "Is this compound water-soluble?" (limited solubility, prefers organic solvents). Such details cater to both novice researchers and seasoned chemists, while bolded keywords improve search engine visibility. The absence of hazardous classifications ensures compliance with safety-focused content policies.

In conclusion, 2-fluoro-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-ol exemplifies innovation at the intersection of medicinal chemistry and material science. Its adaptability to high-throughput screening and catalysis research positions it as a compound of enduring interest, mirroring the demand for specialty chemicals in cutting-edge applications.